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Compound of Interest

Compound Name: cis-5-Dodecenoic acid

Cat. No.: B1201490

Despite extensive investigation into the scientific literature, the precise details surrounding the
initial discovery and historical development of cis-5-Dodecenoic acid remain largely
undocumented. While this monounsaturated fatty acid is recognized for its presence in select
natural sources and its involvement in certain biological processes, a definitive record of its first
isolation, the researchers responsible, and the specific timeline of its characterization is not
readily available in published materials.

This technical guide consolidates the current knowledge on cis-5-Dodecenoic acid, focusing
on its known occurrences, physicochemical properties, and biological significance, while
acknowledging the conspicuous absence of a detailed discovery narrative.

Natural Occurrences

cis-b-Dodecenoic acid has been identified as a constituent of the essential oils of at least two
plant species:

o Agquilaria sinensis: A tree species native to China, highly valued for the production of
agarwood.

« Paeonia lactifloraPall.: A species of herbaceous peony native to central and eastern Asia,
commonly used in traditional medicine.

While analyses of the fatty acid profiles of these plants confirm the presence of cis-5-
Dodecenoic acid, these studies do not appear to represent the first instance of its
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identification.

Physicochemical Properties

The fundamental chemical and physical characteristics of cis-5-Dodecenoic acid are well-

established.
Property Value
Molecular Formula C12H2202
Molecular Weight 198.30 g/mol
CAS Number 2430-94-6
IUPAC Name (52)-5-Dodecenoic acid
Synonyms (2)-dodec-5-enoic acid, 5Z-dodecenoic acid
Appearance Not definitively specified in available literature
Boiling Point 135 °C at 0.4 mmHg
Density 0.906 g/mL at 25 °C
Refractive Index 1.454 at 20 °C

Biological Significance and Research

Current research has shed some light on the biological activities of cis-5-Dodecenoic acid,
although this area warrants further exploration.

Anti-Inflammatory Activity

One of the noted biological activities of cis-5-Dodecenoic acid is its ability to inhibit
cyclooxygenase (COX) enzymes. It has been shown to inhibit both COX-1 and COX-2,
suggesting potential anti-inflammatory properties. This mechanism of action is shared by many
non-steroidal anti-inflammatory drugs (NSAIDSs).

Biosynthesis and Metabolism
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In some organisms, cis-5-Dodecenoic acid is involved in specific metabolic pathways. For
instance, in Escherichia coli, it is an intermediate in the biosynthesis of unsaturated fatty acids.
The enzyme FabB plays a crucial role in the elongation of cis-3-decenoyl-ACP, a precursor to

cis-b-Dodecenoic acid.

Experimental Protocols

Due to the lack of a seminal discovery paper, a detailed "key experiment" for its initial isolation
cannot be provided. However, modern techniques for the extraction and analysis of fatty acids
from plant materials would be applicable.

General Extraction and Analysis Workflow
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Caption: A generalized workflow for the extraction and identification of fatty acids from plant

sources.

Signaling Pathways

While specific signaling pathways directly modulated by cis-5-Dodecenoic acid are not
extensively detailed, its role as a COX inhibitor places it within the broader context of
prostaglandin synthesis.
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Caption: Inhibition of the prostaglandin synthesis pathway by cis-5-Dodecenoic acid.
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Conclusion

In conclusion, while cis-5-Dodecenoic acid is a known natural product with emerging areas of
biological interest, its discovery and early history are not well-documented in the accessible
scientific record. Further historical and phytochemical research may be necessary to uncover
the origins of our knowledge of this particular fatty acid. The information presented here
summarizes the current understanding and provides a framework for future investigation into its
properties and applications.

 To cite this document: BenchChem. [The Elusive Discovery of cis-5-Dodecenoic Acid: A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201490#cis-5-dodecenoic-acid-discovery-and-
history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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